Cas no 332039-80-2 (4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide
• CAS No: 332039-80-2
• MF: C₁₆H₁₇BrN₂O₅S₂
• MW: 461.35058093071
• CID: 6251780
• PubChem ID: 1108170
• Update Time: 2025-11-01

4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide
• MLS001215407
• 4-bromo-N-(4-morpholin-4-ylsulfonylphenyl)benzenesulfonamide
• AKOS000383591
• BIM-0029258.P001
• CCG-3026
• 332039-80-2
• SMR000608201
• 4-bromo-N-(4-(morpholinosulfonyl)phenyl)benzenesulfonamide
• CBMicro_029412
• F1591-0787
• HMS2919G08
• 4-bromo-N-[4-(morpholine-4-sulfonyl)phenyl]benzene-1-sulfonamide
• CHEMBL1486793
• 4-Bromo-N-[4-(morpholine-4-sulfonyl)-phenyl]-benzenesulfonamide

• Inchi： 1S/C16H17BrN2O5S2/c17-13-1-5-15(6-2-13)25(20,21)18-14-3-7-16(8-4-14)26(22,23)19-9-11-24-12-10-19/h1-8,18H,9-12H2
• InChI Key： JKRIBVLEKBRESM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC1C=CC(=CC=1)S(N1CCOCC1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 459.97623g/mol
• Monoisotopic Mass: 459.97623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide

Chemical Profile of 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide (CAS No. 332039-80-2)

4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide (CAS No. 332039-80-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both bromine and morpholine-sulfonyl substituents in its molecular structure endows it with distinct chemical reactivity and functional properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide consists of a phenyl ring substituted at the 4-position with a bromine atom, while the 1-position carries a sulfonamide group linked to a morpholine-4-sulfonyl moiety. This arrangement creates multiple sites for interaction with biological targets, which is a key consideration in drug design. The sulfonamide group is particularly important as it can form hydrogen bonds with nucleophilic centers in proteins, while the bromine atom can participate in various electrophilic substitution reactions, allowing for further derivatization.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. The structural motif of 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide has been explored in several studies due to its potential to modulate enzyme activity and receptor binding. For instance, studies have shown that sulfonamides can inhibit enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are crucial in various metabolic pathways. The morpholine-sulfonyl group in this compound may enhance its solubility and bioavailability, factors that are critical for drug efficacy.

One of the most compelling aspects of 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide is its versatility as a chemical scaffold. Researchers have utilized this compound as a starting point for synthesizing more complex molecules with tailored biological activities. For example, modifications at the bromine substituent have led to derivatives with enhanced binding affinity to specific protein targets. Similarly, alterations to the morpholine-sulfonyl moiety have resulted in compounds with improved pharmacokinetic profiles. These findings highlight the compound's potential as a building block for drug discovery initiatives.

The bromine atom in 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide also plays a crucial role in its chemical reactivity. Brominated aromatic compounds are known for their ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in organic synthesis. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring, enabling the creation of structurally diverse libraries of compounds for high-throughput screening.

Recent advances in computational chemistry have further facilitated the study of 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide and its derivatives. Molecular modeling techniques have been employed to predict binding interactions between this compound and various biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts by identifying promising lead compounds for further optimization. Additionally, virtual screening methods have been used to identify novel analogs with enhanced potency and selectivity.

The pharmaceutical industry has shown particular interest in sulfonamide derivatives due to their well-documented safety profiles and efficacy in treating various diseases. 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide represents an exciting opportunity to explore new therapeutic avenues by leveraging its unique structural features. Ongoing research aims to uncover additional biological activities associated with this compound, which could lead to the development of novel treatments for conditions such as cancer, inflammation, and infectious diseases.

In conclusion, 4-bromo-N-4-(morpholine-4-sulfonyl)phenylbenzene-1-sulfonamide (CAS No. 332039-80-2) is a multifaceted compound with significant potential in pharmaceutical research. Its distinctive structure, combining bromine and morpholine-sulfonyl substituents, offers numerous possibilities for chemical modification and biological evaluation. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.